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Fasting Blood Glucose Monitoring Protocol

Monitoring Aspect Protocol Details

Purpose Patient safety; management of treatment-induced hyperglycemia [1].
Pre-Treatment (Eligibility) Fasting serum glucose <130 mg/dL [2] [1] [3].

HbAlc Requirement <7.0% (for diabetic and non-diabetic patients) [3].

Frequency During Treatment  Daily in-home monitoring is recommended for some trial regimens [1].

Detailed Protocol and Eligibility Criteria

The consistent requirement across multiple phase I and II trials for sapanisertib is that patients must have a
fasting serum glucose level <130 mg/dL prior to initiating treatment [2] [1] [3]. This is a key eligibility

criterion designed to identify patients who can safely start therapy.

For patients with diabetes, trials allow enrollment provided their condition is well-controlled. Specific

criteria include [3]:
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¢ Fasting blood glucose (FBG) <130 mg/dL, OR
e Glycosylated hemoglobin (HbAlc) <7.0%

In addition to glucose, some trial protocols also require that fasting triglycerides are <300 mg/dL before

treatment begins [3].

Rationale: Why Glucose Monitoring is Essential

Sapanisertib is a dual mMTORC1/mTORC?2 inhibitor. Inhibition of the mTORC2 complex, in particular, can
disrupt insulin signaling, leading to decreased glucose uptake and subsequent hyperglycemia [4] [5]. This on-

target effect makes hyperglycemia a common and expected side effect, necessitating careful monitoring.

The relationship between sapanisertib and blood glucose levels can be summarized as follows:
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Troubleshooting and Management Guidelines
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For researchers managing hyperglycemia in trial subjects, here are key considerations based on clinical

experience:

e Patient Selection is Key: Adherence to strict pre-treatment glucose and HbAlc limits is the primary
preventative measure to avoid severe hyperglycemic events [2] [3].

¢ Proactive Monitoring: Implement a protocol for daily in-home blood glucose monitoring for
patients on active treatment, as required in some studies [1]. This allows for early detection.

¢ Management Strategies: Be prepared to manage hyperglycemia with standard anti-hyperglycemic
agents. The combination of sapanisertib with metformin has been studied and shown to have a

manageable safety profile, offering a potential dual approach for glucose control and anti-tumor
activity [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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